Cas no 85068-32-2 (2-[3,5-bis(trifluoromethyl)phenyl]acetonitrile)

2-[3,5-bis(trifluoromethyl)phenyl]acetonitrile structure
85068-32-2 structure
Product Name:2-[3,5-bis(trifluoromethyl)phenyl]acetonitrile
CAS No:85068-32-2
MF:C10H5F6N
MW:253.143823385239
MDL:MFCD00009904
CID:60813
PubChem ID:87559112
Update Time:2024-10-26

2-[3,5-bis(trifluoromethyl)phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-Bis(trifluoromethyl)phenyl)acetonitrile
    • 3,5-Bis(trifluoromethyl)phenylacetonitrile
    • 2-[3,5-bis(trifluoromethyl)phenyl]acetonitrile
    • 3,5-Bis(trifluoromethyl)benzyl cyanide
    • [3,5-Bis(trifluoromethyl)phenyl]acetonitrile
    • 3,5-di(trifluoromethyl)benzyl cyanide
    • 3,5-Bis(trifluoromethyl)-phenylacetonitrile
    • (3,5-Bis(trifluoromethyl)phenyl)acetonitrile
    • Benzeneacetonitrile, 3,5-bis(trifluoromethyl)-
    • YXGWYBUKRTYHJM-UHFFFAOYSA-N
    • 3,5-bis(trifluoromethyl)benzylcyanide
    • 2-[3,5-bis(trifluoromethyl)p
    • 3,5-Bis(trifluoromethyl)benzeneacetonitrile (ACI)
    • 1-(Cyanomethyl)-3,5-bis(trifluoromethyl)benzene
    • 1-Cyanomethyl-3,5-di(trifluoromethyl)benzene
    • (3,5-bis-trifluoromethylphenyl)-acetonitrile
    • B2911
    • BBL101987
    • EN300-216710
    • 3,5-Bis(trifluoromethyl)phenylacetonitrile, 98%
    • AC-13884
    • STL555784
    • SY021815
    • 2NSE3RU6PE
    • EINECS 285-294-0
    • DB-021986
    • 3,5-bis-trifluoromethyl-phenylacetonitrile
    • 85068-32-2
    • DTXSID50234136
    • CS-0158485
    • PS-7441
    • NS00058502
    • SCHEMBL624792
    • AKOS015852933
    • 3,5-Bis(trifluoromethyl)benzeneacetonitrile
    • MFCD00009904
    • MDL： MFCD00009904
    • Inchi： 1S/C10H5F6N/c11-9(12,13)7-3-6(1-2-17)4-8(5-7)10(14,15)16/h3-5H,1H2
    • InChI Key： YXGWYBUKRTYHJM-UHFFFAOYSA-N
    • SMILES： N#CCC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1
    • BRN： 6810362

Computed Properties

  • Exact Mass: 253.03300
  • Monoisotopic Mass: 253.032618
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.42 g/mL at 25 °C(lit.)
  • Boiling Point: 195.4 °C at 760 mmHg
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.4234(lit.)
  • Solubility: Difficult to mix.
  • PSA: 23.79000
  • LogP: 3.79028
  • Solubility: Not determined

2-[3,5-bis(trifluoromethyl)phenyl]acetonitrile Security Information

2-[3,5-bis(trifluoromethyl)phenyl]acetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-[3,5-bis(trifluoromethyl)phenyl]acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B2911-5g
2-[3,5-bis(trifluoromethyl)phenyl]acetonitrile
 85068-32-2 98.0%(GC)
5g
 ￥1150.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B512A-25g
2-[3,5-bis(trifluoromethyl)phenyl]acetonitrile
 85068-32-2 98%
25g
 ￥927.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B512A-5g
2-[3,5-bis(trifluoromethyl)phenyl]acetonitrile
 85068-32-2 98%
5g
 ￥286.0 2022-09-28
TRC
B591785-250mg
3,5-Bis(trifluoromethyl)phenylacetonitrile
 85068-32-2
250mg
 $ 50.00 2022-06-07
TRC
B591785-500mg
3,5-Bis(trifluoromethyl)phenylacetonitrile
 85068-32-2
500mg
 $ 65.00 2022-06-07
TRC
B591785-2.5g
3,5-Bis(trifluoromethyl)phenylacetonitrile
 85068-32-2
2.5g
 $ 80.00 2022-06-07
Apollo Scientific
PC3114G-5g
3,5-Bis(trifluoromethyl)phenylacetonitrile
 85068-32-2 95%
5g
 £15.00 2025-02-21
Apollo Scientific
PC3114G-25g
3,5-Bis(trifluoromethyl)phenylacetonitrile
 85068-32-2 95%
25g
 £41.00 2025-02-21
Apollo Scientific
PC3114G-100g
3,5-Bis(trifluoromethyl)phenylacetonitrile
 85068-32-2 95%
100g
 £160.00 2025-02-21
abcr
AB126867-5 g
3,5-Bis(trifluoromethyl)phenylacetonitrile, 98%; .
 85068-32-2 98%
5 g
 €66.60 2023-07-20

2-[3,5-bis(trifluoromethyl)phenyl]acetonitrile Production Method

Production Method 1

328-70-1 328-70-1
85068-32-2 85068-32-2
Reaction Conditions
1.1 Reagents: Lithium chloride Catalysts: Bis(1,5-cyclooctadiene)nickel ,  2-(1H-Imidazol-2-yl)pyridine ,  2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile Solvents: Dimethyl sulfoxide ;  16 h, 55 °C
Reference
Photoinduced Nickel-Catalyzed Demethylative Cyanation and Decarboxylative Cyanomethylation of Aryl Halides
Lee, Shao-Chi; Zhu, Chen; Huang, Kun; Bau, Jeremy A. ; Jia, Jiaqi; et al, ACS Catalysis, 2023, 13(24), 16279-16285

2-[3,5-bis(trifluoromethyl)phenyl]acetonitrile Raw materials

2-[3,5-bis(trifluoromethyl)phenyl]acetonitrile Preparation Products

2-[3,5-bis(trifluoromethyl)phenyl]acetonitrile Related Literature

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85068-32-2 (2-[3,5-bis(trifluoromethyl)phenyl]acetonitrile) Related Products

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